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Decomposition Reactions and Pathways

The decomposition pathways for chlorates follow general patterns, often influenced by temperature and

pressure [1] [2] [3].

Compound
Primary Decomposition Reaction
(Thermal)

High-Pressure Decomposition Reaction &
Conditions

| RbClO₃ | Information not available in search results | RbClO₄ → B2-RbCl + 2O₂ [2] • Pressure: 20-90

kbar • Temperature: ~550°C | | NaClO₃ | Information not available in search results | Information not

available in search results | | KClO₃ | 4KClO₃ → 3KClO₄ + KCl (without catalyst) [3] | KClO₃ → B2-KCl

+ O₂ (via KClO₄ intermediate) [4] • Pressure: 29-76 kbar • Temperature: 500-580°C | | | 2KClO₃ → 2KCl +

3O₂ (with MnO₂ catalyst) [3] | |

The following diagram illustrates the general thermal decomposition pathway for potassium chlorate

(KClO₃), which can proceed with or without a catalyst and may involve different intermediates [3] [4].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1506154?utm_src=pdf-body
https://www.smolecule.com/products/s1506154?utm_src=pdf-interest
https://www.chemteam.info/Equations/Decomposition.html
https://www.academia.edu/73501181/Synthesis_and_thermal_decomposition_of_tetragonal_RbClO_4_and_volume_of_fluid_O_2_from_2_to_9_GPa
https://en.wikipedia.org/wiki/Potassium_chlorate
https://www.academia.edu/73501181/Synthesis_and_thermal_decomposition_of_tetragonal_RbClO_4_and_volume_of_fluid_O_2_from_2_to_9_GPa
https://en.wikipedia.org/wiki/Potassium_chlorate
https://www.degruyterbrill.com/document/doi/10.2138/am-2001-11-1205/html
https://en.wikipedia.org/wiki/Potassium_chlorate
https://en.wikipedia.org/wiki/Potassium_chlorate
https://www.degruyterbrill.com/document/doi/10.2138/am-2001-11-1205/html
https://www.smolecule.com/products/s1506154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


KClO₃ (s)

Heating without Catalyst Heating with MnO₂ Catalyst

KClO₄ Intermediate KCl (s) + O₂ (g)

Further Heating

KCl (s) + O₂ (g)

Click to download full resolution via product page

Experimental Data and Kinetic Parameters

Available kinetic data is limited and was obtained under different conditions, so direct comparison should be

done with caution.

Compound
Experimental
Conditions

Activation Energy
(Eₐ)

Decomposition
Mechanism / Model

Reference

RbClO₃ High-

Pressure/Thermal: 20-
90 kbar, ~550°C [2]

Not Quantified Reversible equilibrium:

T-RbClO₄ = B2-RbCl +
2O₂ [2]

[2]
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Compound
Experimental
Conditions

Activation Energy
(Eₐ)

Decomposition
Mechanism / Model

Reference

NaClO₃ Information not

available in search
results

Information not

available in search
results

Information not available

in search results

KClO₃ High-
Pressure/Thermal: 29-

76 kbar, 500-580°C [4]

Not Quantified Decomposes via
orthorhombic KClO₄

intermediate to B2-KCl
and O₂ [4]

[4]

KClO₄ Non-isothermal TGA:
5-20 K/min heating rate

[5]

293 to 307 kJ/mol
(by isoconversional

methods) [5]

Most probable
mechanism: A³ (Avrami-

Erofeev), g(α) = [-ln(1-
α)]¹/³ [5]

[5]

Summary of Key Experimental Protocols

The provided search results detail methodologies for high-pressure decomposition and kinetic analysis.

High-Pressure Decomposition of RbClO₃ and KClO₃ [2] [4]

Objective: To study decomposition at high pressures and temperatures and determine the
molar volume of released O₂ fluid.

Method: Using a multi-anvil high-pressure device, the sample is compressed to pressures of
20-90 kbar (RbClO₃) or 29-76 kbar (KClO₃). The sample is then heated while in-situ energy-
dispersive X-ray diffraction is performed to monitor phase changes and decomposition in
real-time. For KClO₃, off-line quenching experiments in sealed gold tubes were also used to

determine the equilibrium boundary.
Key Parameters: Unit-cell parameters and volumes of the solid phases are determined. The

partial molar volume of O₂ is calculated from the difference in solid volumes before and after
decomposition.

Kinetic Study of KClO₄ using Non-Isothermal Thermogravimetric Analysis (TGA) [5]

Objective: To interpret the decomposition kinetics, including activation energy and reaction
model.
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Method: A sample of the salt is heated at several constant linear heating rates (e.g., 5, 10, 15,

and 20 K•min⁻¹) in a thermogravimetric analyzer. The mass loss of the sample is recorded as a
function of temperature.

Data Analysis: The activation energy (Eₐ) is computed from the TGA data using
isoconversional methods (Ozawa-Flynn-Wall, Kissinger-Akahira-Sunose, and Friedman). The

model-fitting method (modified Coats-Redfern equation) is then used to determine the most
probable reaction mechanism function, g(α).

Key Comparative Insights

High-Pressure Behavior: Both RbClO₃ and KClO₃ have been studied under extreme conditions
relevant to geophysics. RbClO₃ decomposes directly to a chloride and oxygen, whereas KClO₃

decomposition under pressure proceeds through a potassium perchlorate (KClO₄) intermediate [2]
[4].

Molar Volume of Oxygen: Studies on KClO₃ and RbClO₄ decomposition at high pressure indicate
that the partial molar volume of fluid O₂ is smaller than previously thought, which has implications for

oxygen storage in Earth's mantle and core [2] [4].
Kinetic Data Gap: There is a lack of directly comparable kinetic data (like activation energy) for the

standard atmospheric pressure decomposition of RbClO₃ and NaClO₃. Future work could focus on a
controlled TGA study of all three compounds under identical conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [RbClO3 decomposition kinetics vs NaClO3 KClO3]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1506154#rbclo3-

decomposition-kinetics-vs-naclo3-kclo3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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